2-(3,4-dimethoxyphenyl)-7-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C24H22N6O4S/c1-13-5-6-16(9-14(13)2)22-25-21(34-29-22)12-35-24-27-26-23(31)18-11-17(28-30(18)24)15-7-8-19(32-3)20(10-15)33-4/h5-11H,12H2,1-4H3,(H,26,31)
• InChI Key: UVXTZQKAOCBWLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CSC3=NNC(=O)C4=CC(=NN43)C5=CC(=C(C=C5)OC)OC)C
• Molecular Formula: C24H22N6O4S
• Molecular Weight: 490.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one ring, a 1,2,4-oxadiazole ring, and two phenyl rings with methoxy groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one ring and the 1,2,4-oxadiazole ring, as well as the introduction of the methoxy groups on the phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure of the molecule could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its specific structure.

Scientific Research Applications

Fluorescent Probes and Imaging

Fluorescent Protein Derivatives:

• Details : Since the discovery of fluorescent proteins (FPs), their rich fluorescence spectra have revolutionized biological research. .

Nonlinear Optical Materials

Crystal Growth for NLO Applications:

• Details : While not directly studied for NLO properties, related compounds have been investigated. .

Chemical Biology

Catalytic DNA Molecules:

• Details : Catalytic DNA molecules can reveal the presence of target molecules through fluorescence or color. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it is a potential drug, future research could focus on optimizing its structure to improve its efficacy and safety.